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This technical guide provides a comprehensive overview of the discovery, history, and nuclear

properties of the Silver-105 (¹⁰⁵Ag) isotope. Tailored for researchers, scientists, and

professionals in drug development, this document details the seminal experiments that first

identified ¹⁰⁵Ag, its decay characteristics, and modern production methods, presenting all

quantitative data in structured tables and illustrating key processes with detailed diagrams.

Discovery and History
The isotope Silver-105 was first identified in 1939 by R. S. Krishnan and T. E. Banks at the

Cavendish Laboratory, University of Cambridge. Their pioneering work involved the

bombardment of a silver target with deuterons using a cyclotron. A subsequent, more detailed

study by Krishnan was published in 1940 in the Proceedings of the Cambridge Philosophical

Society. This research was part of a broader effort in the late 1930s to artificially create new

radioactive isotopes, a field that was rapidly advancing with the development of particle

accelerators.

The initial discovery was announced in a 1939 publication in the journal Nature. The

experimenters utilized the deuteron beam from the cyclotron to induce nuclear reactions in a

pure silver foil. The resulting radioactive products were then chemically separated and their

properties analyzed to identify the newly formed isotopes.
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Nuclear Properties of Silver-105
Silver-105 is a proton-rich isotope of silver that undergoes radioactive decay primarily through

electron capture, with a half-life of 41.29 days. This relatively long half-life makes it a useful

tracer radionuclide for scientific experiments spanning several weeks. The decay product of

¹⁰⁵Ag is the stable isotope Palladium-105 (¹⁰⁵Pd).

A metastable isomer, Silver-105m (¹⁰⁵ᵐAg), also exists with a half-life of 7.23 minutes. It

decays primarily through isomeric transition to the ground state of ¹⁰⁵Ag, but also exhibits a

small percentage of decay via electron capture.

Summary of Nuclear Data
Property Value

Atomic Mass 104.906528 u

Half-life 41.29 days

Decay Mode Electron Capture (EC)

Decay Product ¹⁰⁵Pd

Q-value for EC 1347 keV

Spin 1/2-

Metastable State Half-life Decay Modes

¹⁰⁵ᵐAg 7.23 minutes
Isomeric Transition (IT),

Electron Capture (EC)

Experimental Protocols
Historical Synthesis: Deuteron Bombardment of Silver
(Krishnan, 1940)
The first detailed experimental protocol for the production and identification of Silver-105 was

described by R. S. Krishnan in his 1940 publication.
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1. Target Preparation and Irradiation:

A target of pure silver foil was prepared.

The silver foil was bombarded with a beam of deuterons accelerated by the Cavendish

cyclotron. The energy of the deuterons used was approximately 9 MeV.

2. Chemical Separation:

Following irradiation, the silver target was dissolved in dilute nitric acid.

To aid in the separation of potential reaction products, small amounts of palladium and

cadmium nitrates were added as carriers.

Silver was precipitated as silver chloride (AgCl) by the addition of 2N hydrochloric acid.

The AgCl precipitate was separated by filtration and purified by dissolving it in ammonium

hydroxide and re-precipitating with dilute nitric acid. This step isolated the radioactive silver

isotopes, including ¹⁰⁵Ag.

The remaining filtrate containing palladium and cadmium was further processed to separate

these elements and analyze their radioactivity, confirming the production of cadmium

isotopes from deuteron-induced reactions on silver.

3. Radiation Detection and Analysis:

A Geiger-Müller counter was used to measure the activity of the separated radioactive

samples.

The decay characteristics, including the half-life, of the newly produced silver and cadmium

isotopes were determined by measuring their activity over time.

Absorption measurements using aluminum foils were performed to estimate the energy of

the emitted beta particles.
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Discovery of Silver-105 Experimental Workflow

Modern Production: Proton Activation of Enriched
Silver-107
A contemporary and efficient method for producing ¹⁰⁵Ag involves the proton bombardment of

an enriched Silver-107 (¹⁰⁷Ag) target. This method is particularly useful for producing ¹⁰⁵Ag for

applications such as radiolabeling nanoparticles.

1. Target and Irradiation:

A target of silver metal powder enriched in ¹⁰⁷Ag is prepared.

The target is irradiated with a proton beam of a specific energy (e.g., 30.7 MeV).

2. Nuclear Reaction and Decay:

The primary nuclear reaction is ¹⁰⁷Ag(p,3n)¹⁰⁵Cd.

The resulting Cadmium-105 (¹⁰⁵Cd) has a half-life of 55.5 minutes and decays via electron

capture to ¹⁰⁵Ag.

3. Post-Irradiation Processing:

A cooling period is allowed for short-lived radionuclides to decay.
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The irradiated silver powder is then dissolved in concentrated nitric acid to form silver nitrate

(AgNO₃).

The resulting radiolabeled silver nitrate can be used in subsequent chemical syntheses, for

example, to create ¹⁰⁵Ag-labeled silver nanoparticles through reduction with sodium

borohydride.
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To cite this document: BenchChem. [Unveiling Silver-105: A Technical Guide to its Discovery
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217868#discovery-and-history-of-silver-105-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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